Cas no 26000-16-8 (Aconitane-4-methanol,20-ethyl-1,6,14,16-tetramethoxy-7,8-[methylenebis(oxy)]-,4-[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]benzoate], (1a,6b,14a,16b)-)

• Product Name: Aconitane-4-methanol,20-ethyl-1,6,14,16-tetramethoxy-7,8-[methylenebis(oxy)]-,4-[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]benzoate], (1a,6b,14a,16b)-
• CAS No: 26000-16-8
• MF: C₃₈H₅₀N₂O₁₀
• MW: 694.811011791229
• CID: 258545
• PubChem ID: 441730
• Update Time: 2025-04-19

Aconitane-4-methanol,20-ethyl-1,6,14,16-tetramethoxy-7,8-[methylenebis(oxy)]-,4-[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]benzoate], (1a,6b,14a,16b)- Chemical and Physical Properties

Names and Identifiers

• Aconitane-4-methanol,20-ethyl-1,6,14,16-tetramethoxy-7,8-[methylenebis(oxy)]-,4-[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]benzoate], (1a,6b,14a,16b)-
• Aconitane-4-methanol,20-ethyl-1,6,14,16-tetramethoxy-7,8-[methylenebis(oxy)]-,4-[2-[(3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl]be
• Elatine
• 20-Ethyl-1,6,14,16-tetramethoxy-7,8-(methylenebis(oxy))aconitane-4-methanol l2-((3S)-3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoate (ester), (1alpha,6beta,14alpha,16beta)-
• [(1S,2R,3R,4S,5R,6S,8R,12S,16S,19S,20R,21S)-14-Ethyl-4,6,19,21-tetramethoxy-9,11-dioxa-14-azaheptacyclo[10.7.2.12,5.01,13.03,8.08,12.016,20]docosan-16-yl]methyl 2-(3-methyl-2,5-dioxopyrrolidin-1-yl)benzoate
• 26000-16-8
• C08681
• CHEBI:4768
• Q4530735
• Elatin
• Aconitane-4-methanol, 20-ethyl-7,8-(methylenebis(oxy))-, 1,6,14,16-tetramethoxy-2-(3-methyl-2,5-dioxo-1-pyrrolidinyl)benzoate(ester), (1-alpha,6-beta,14-alpha,16-beta)-
• NS00094363
• 20-ethyl-1alpha,6beta,14alpha,16beta-tetramethoxy-7,8-[methylenebis(oxy)]aconitan-4-yl 2-(4-methyl-2,5-dioxopyrrolidin-1-yl)benzoate
• NSC-93136
• NSC93136
• Elatine(alkaloid)

• Inchi： 1S/C38H50N2O10/c1-7-39-17-35(18-48-33(43)21-10-8-9-11-24(21)40-27(41)14-20(2)32(40)42)13-12-26(45-4)37-23-15-22-25(44-3)16-36(28(23)29(22)46-5)38(34(37)39,50-19-49-36)31(47-6)30(35)37/h8-11,20,22-23,25-26,28-31,34H,7,12-19H2,1-6H3/t20?,22-,23-,25+,26+,28-,29+,30-,31+,34?,35+,36-,37+,38-/m1/s1
• InChI Key： KOWWOODYPWDWOJ-LVBPXUMQSA-N
• SMILES： O1CO[C@]23C[C@@H]([C@@H]4[C@@H]([C@H]2[C@@H](C4)[C@@]24[C@H](CC[C@@]5(COC(C6=CC=CC=C6N6C(CC(C)C6=O)=O)=O)CN(CC)C2[C@@]13[C@H]([C@@H]45)OC)OC)OC)OC

Computed Properties

• Exact Mass: 694.34700
• Monoisotopic Mass: 694.34654580g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 50
• Rotatable Bond Count: 10
• Complexity: 1430
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 12
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 122Ų

Experimental Properties

• PSA: 122.30000
• LogP: 3.05770

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aconitane-type diterpenoid alkaloids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Aconitane-type diterpenoid alkaloids